Cas no 869473-05-2 (3-Bromo-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]benzaldehyde)

• Product Name: 3-Bromo-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]benzaldehyde
• CAS No: 869473-05-2
• MF: C₁₇H₁₄BrNO₃
• MW: 360.20196390152
• CID: 5456102
• PubChem ID: 7998429
• Update Time: 2025-09-28

3-Bromo-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]benzaldehyde
• 869473-05-2
• AKOS030713486
• HMS3019I23
• CHEMBL1728009
• SMR001238934
• Z16685053
• 3-bromo-4-[2-(2,3-dihydroindol-1-yl)-2-oxoethoxy]benzaldehyde
• EN300-1186045
• MLS002156429
• 3-Bromo-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]benzaldehyde

• Inchi： 1S/C17H14BrNO3/c18-14-9-12(10-20)5-6-16(14)22-11-17(21)19-8-7-13-3-1-2-4-15(13)19/h1-6,9-10H,7-8,11H2
• InChI Key： XFFHWMSJRLSBRF-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC(N2C3=C(C=CC=C3)CC2)=O)C(Br)=C1

Computed Properties

• Exact Mass: 359.01571g/mol
• Monoisotopic Mass: 359.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.519±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 590.4±50.0 °C(Predicted)
• pka: 0.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 3-Bromo-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]benzaldehyde

Comprehensive Overview of 3-Bromo-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]benzaldehyde (CAS No. 869473-05-2)

The compound 3-Bromo-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]benzaldehyde (CAS No. 869473-05-2) is a highly specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a benzaldehyde core substituted with a bromo group and an indole-derived side chain, makes it a valuable intermediate for the development of novel bioactive compounds. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in the design of kinase inhibitors and other targeted therapies.

In recent years, the demand for 3-Bromo-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]benzaldehyde has surged, driven by advancements in medicinal chemistry and the growing interest in small-molecule therapeutics. The compound's CAS No. 869473-05-2 is often queried in scientific databases, reflecting its importance in academic and industrial settings. Its synthesis involves multi-step organic reactions, including etherification and bromination, which are critical for achieving high purity and yield. This aligns with the broader trend of optimizing synthetic routes for complex heterocycles, a topic frequently discussed in contemporary literature.

One of the key features of 3-Bromo-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]benzaldehyde is its versatility as a building block. The benzaldehyde moiety allows for further functionalization, while the indole component introduces potential interactions with biological targets. This dual functionality has made it a subject of interest in structure-activity relationship (SAR) studies, where researchers explore modifications to enhance potency or selectivity. Such investigations are often highlighted in forums and publications focused on drug design and chemical biology.

From a technical perspective, the compound's molecular weight and solubility profile are frequently analyzed to ensure compatibility with various experimental conditions. These properties are crucial for applications in high-throughput screening (HTS) and combinatorial chemistry, where consistency and reproducibility are paramount. Additionally, the compound's stability under different pH and temperature conditions is a common topic of discussion among chemists, as it impacts storage and handling protocols.

The rise of AI-driven drug discovery has further amplified the relevance of 3-Bromo-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]benzaldehyde. Computational models often utilize such compounds to predict binding affinities or optimize lead structures. This intersection of cheminformatics and experimental chemistry underscores the compound's role in modern research paradigms. Searches for machine learning in chemical synthesis or virtual screening tools frequently reference molecules like this, highlighting their utility in accelerating discovery timelines.

Environmental and regulatory considerations also play a role in the compound's usage. While 3-Bromo-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]benzaldehyde is not classified as hazardous, its synthesis and disposal must adhere to green chemistry principles. This aligns with the broader industry shift toward sustainable practices, a topic gaining traction in both academic and corporate circles. Researchers often seek information on eco-friendly solvents or catalytic methods to minimize waste and energy consumption during production.

In summary, 3-Bromo-4-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]benzaldehyde (CAS No. 869473-05-2) represents a critical tool in the arsenal of synthetic and medicinal chemists. Its multifaceted applications, from drug development to computational modeling, make it a recurring subject in scientific inquiries. As the field evolves, this compound is likely to remain at the forefront of innovations in organic synthesis and therapeutic discovery, cementing its status as a cornerstone of modern chemical research.